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Compound of Interest

Compound Name: 1,1,1-Trimethoxypropane-d5

Cat. No.: B12300022

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available physical data for
1,1,1-Trimethoxypropane-d5. Due to the current absence of experimentally determined
physical constants for the deuterated species in publicly accessible literature, this document
presents the known physical properties of its non-deuterated analogue, 1,1,1-
Trimethoxypropane. Furthermore, it discusses the anticipated isotopic effects on these
properties and outlines general experimental protocols for their determination.

Introduction to 1,1,1-Trimethoxypropane-d5

1,1,1-Trimethoxypropane-d5 is a deuterated isotopologue of 1,1,1-Trimethoxypropane. The
replacement of five hydrogen atoms with deuterium can significantly alter the compound's
metabolic fate and reaction kinetics due to the kinetic isotope effect, making it a valuable tool in
mechanistic studies and as an internal standard in mass spectrometry. The physical properties
of deuterated compounds can exhibit notable differences from their hydrogen-containing
counterparts.[1][2]

Physical Constants of 1,1,1-Trimethoxypropane
(Non-deuterated)

As a baseline for understanding the properties of the deuterated compound, the following table
summarizes the known physical constants of 1,1,1-Trimethoxypropane.
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Physical Property Value Source
Molecular Formula CeH1403 [3]
Molecular Weight 134.17 g/mol [3]

CAS Number 24823-81-2 [31[4]
Boiling Point 104.5 + 20.0 °C at 760 mmHg ChemSrc
Density 0.9+ 0.1 g/cm3 ChemSrc
Refractive Index 1.393 ChemSrc
Flash Point 254 +17.3°C ChemSrc
Vapor Pressure 35.8 £ 0.2 mmHg at 25°C ChemSrc

Anticipated Isotopic Effects on Physical Properties

The substitution of protium (*H) with deuterium (2H) introduces changes in the physical
properties of a molecule, primarily due to the mass difference between the two isotopes.

e Molecular Weight: The molecular weight of 1,1,1-Trimethoxypropane-d5 will be higher than
that of the non-deuterated form due to the greater mass of deuterium. The calculated
molecular weight would be approximately 139.20 g/mol .

« Boiling Point: Deuterated compounds generally have a slightly higher boiling point than their
non-deuterated analogs.[5] For example, the boiling point of heavy water (D20) is 101.4 °C,
compared to 100.0 °C for H20.[5] A similar slight increase is expected for 1,1,1-
Trimethoxypropane-d>5.

» Density: The density of deuterated compounds is also typically greater. Heavy water is about
10.6% denser than ordinary water.[5][6] A corresponding increase in density is anticipated for
1,1,1-Trimethoxypropane-d>5.

» Vibrational Frequency: The carbon-deuterium (C-D) bond has a lower vibrational frequency
compared to the carbon-hydrogen (C-H) bond. This difference is fundamental to the kinetic
isotope effect and can be observed using infrared (IR) spectroscopy.[7]
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Experimental Protocols for Determination of
Physical Constants

For novel or uncharacterized compounds like 1,1,1-Trimethoxypropane-d5, the following
general experimental protocols can be employed to determine key physical constants.

Determination of Boiling Point

The boiling point of a liquid can be determined using a distillation apparatus. The sample is
heated, and the temperature at which the liquid and vapor phases are in equilibrium at a given
pressure is recorded. For small sample sizes, a micro-boiling point apparatus can be utilized.
The Clausius-Clapeyron relation can be used to calculate the boiling point at different
pressures if the latent heat of vaporization is known.[8]

Determination of Density

A pycnometer or a digital density meter can be used for the precise determination of the
density of a liquid sample. The mass of a known volume of the liquid is measured at a constant
temperature.

Determination of Refractive Index

An Abbe refractometer is commonly used to measure the refractive index of a liquid. A drop of
the sample is placed on the prism, and the instrument measures the extent to which light is
bent as it passes through the sample. This measurement is typically performed at a standard
temperature, such as 20°C.

Signaling Pathways and Biological Activity

1,1,1-Trimethoxypropane and its deuterated form are simple organic molecules and are not
known to be involved in specific biological signaling pathways. Their primary utility in a
biological context would be as a tracer or internal standard in metabolic studies.

Logical Workflow for Characterization

The following diagram illustrates a logical workflow for the characterization of a deuterated
compound for which direct physical constant data is unavailable.
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Caption: Workflow for characterizing a deuterated compound with no existing data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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